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Compound of Interest

Compound Name: Bredinin aglycone

Cat. No.: B021429

Technical Support Center: Bredinin Aglycone

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the handling, safety, and experimental use of Bredinin
aglycone.

Frequently Asked Questions (FAQSs)
Q1: What is Bredinin aglycone and what is its primary mechanism of action?

Al: Bredinin aglycone (also known as SM-108 or 5-Hydroxy-1H-imidazole-4-carboxamide) is
a purine nucleotide analog. Its primary mechanism of action is the inhibition of inosine-5'-
monophosphate dehydrogenase (IMPDH).[1] IMPDH is a key enzyme in the de novo synthesis
pathway of guanine nucleotides.[2][3] By inhibiting this enzyme, Bredinin aglycone disrupts
DNA and RNA synthesis, which preferentially affects the proliferation of lymphocytes.[2][4]

Q2: What are the main applications of Bredinin aglycone in research?
A2: Bredinin aglycone is primarily used in research to:

o Assay the efficiency of purine nucleotide analog catalysts.[5][6][7]

o Study the effects of IMPDH inhibition on cellular processes.[1]

 Investigate purine metabolism and its role in various diseases.[8]
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e Serve as a reference compound in the development of new immunosuppressive or anti-
proliferative agents.

Q3: What are the recommended storage conditions for Bredinin aglycone?

A3: Proper storage is crucial to maintain the stability and activity of Bredinin aglycone. For
detailed storage information, please refer to the "Storage and Stability” table below.

Q4: In which solvents is Bredinin aglycone soluble?

A4: Bredinin aglycone has limited solubility in water and is more soluble in dimethyl sulfoxide
(DMSO). For specific solubility data, please consult the "Chemical and Physical Properties"
table.

Safety and Handling Precautions

Hazard Identification and First Aid Measures

Bredinin aglycone is classified as an irritant.[9] The following hazard and precautionary
statements apply:

e Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation).[9][10]

e Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing).[10]
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Exposure Route

First Aid Measure

Inhalation

Move the person to fresh air. If symptoms

persist, seek medical attention.

Skin Contact

Wash off with soap and plenty of water. If skin

irritation occurs, get medical advice/attention.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Call a poison center or

doctor/physician if you feel unwell.

Personal Protective Equipment (PPE)

When handling Bredinin aglycone, it is essential to use appropriate personal protective

equipment:

PPE

Recommendation

Eye/Face Protection

Wear chemical safety goggles or glasses with

side shields.

Skin Protection

Wear protective gloves (e.g., nitrile rubber) and

a lab coat. Ensure that skin is not exposed.

Respiratory Protection

Use a dust mask or respirator if handling large
quantities or if dust is generated. Work in a well-

ventilated area or under a fume hood.

Handling and Disposal

o Handling: Avoid formation of dust and aerosols. Provide appropriate exhaust ventilation at

places where dust is formed.
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» Disposal: Dispose of waste product and contaminated packaging in accordance with local,

state, and federal regulations. Do not allow the product to enter drains.

Quantitative Data Summary

Chemical and Physical Properties

Property Value Source
Molecular Formula C4HsNs0:2 [5]
Molecular Weight 127.1 g/mol [5]
CAS Number 56973-26-3 [5]
Appearance Solid [5]
Purity >98% [9][10]
o 1 mg/mL (7.87 mM)
Solubility in H20 o [5]
(Sonication is recommended)
o 21.67 mg/mL (170.5 mM)
Solubility in DMSO o [5]
(Sonication is recommended)
Storage and Stability
Storage . .
Form Stability Period Source
Temperature
Powder -20°C 3 years [5]
In Solvent -80°C 1 year [5]
Stock Solution -80°C 6 months [6]
Stock Solution -20°C 1 month [6]
Experimental Protocols
Protocol: In Vitro IMPDH Inhibition Assay
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This protocol is adapted from standard fluorometric or spectrophotometric assays for IMPDH
activity and can be used to determine the inhibitory potential of Bredinin aglycone.

Materials:

Bredinin aglycone
e Recombinant human IMPDH2 enzyme

o IMPDH Assay Buffer (e.g., 50 mM Tris-HCI, pH 8.0, 100 mM KCI, 3 mM EDTA, 0.1 mg/mL
BSA)

 Inosine monophosphate (IMP) solution
» Nicotinamide adenine dinucleotide (NAD™) solution

o Detection reagent (e.g., a reagent that generates a fluorescent or colorimetric signal upon
NADH production)

o 96-well microplate (black or clear, depending on the detection method)
e Microplate reader
Procedure:
» Reagent Preparation:
o Prepare a stock solution of Bredinin aglycone in DMSO.
o Prepare working solutions of IMP and NAD+ in the assay buffer.
o Prepare the IMPDH enzyme solution to the desired concentration in cold assay buffer.
e Assay Setup:
o Add the assay buffer to all wells of the 96-well plate.

o Add serial dilutions of the Bredinin aglycone stock solution to the experimental wells. Add
an equivalent amount of DMSO to the control wells.
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o Add the IMPDH enzyme solution to all wells except the blank.

o Incubate the plate at room temperature for a pre-determined time (e.g., 15-30 minutes) to
allow the inhibitor to bind to the enzyme.

e Enzyme Reaction and Measurement:
o Initiate the reaction by adding a mixture of IMP and NAD+ to all wells.

o Immediately place the plate in a microplate reader and measure the signal (fluorescence
or absorbance) at regular intervals for a specified period (e.g., 30-60 minutes). The signal
should be proportional to the amount of NADH produced.

o Data Analysis:

o Calculate the reaction rate (slope of the linear portion of the signal vs. time curve) for each
well.

o Normalize the rates of the inhibitor-treated wells to the rate of the DMSO control.

o Plot the normalized rates against the logarithm of the inhibitor concentration and fit the
data to a suitable dose-response curve to determine the I1Cso value.

Troubleshooting Guides

Issue 1: Low or No Enzyme Activity

Possible Cause Troubleshooting Step

Ensure the enzyme was stored correctly at
Inactive Enzyme -80°C and has not undergone multiple freeze-

thaw cycles. Use a fresh aliquot of the enzyme.

Verify the pH of the assay buffer. IMPDH activity
Incorrect Assay Buffer pH _ »
is pH-sensitive.

Prepare fresh IMP and NAD™* solutions for each
Degraded Substrates )
experiment.
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Issue 2: High Variability in Results

Possible Cause

Troubleshooting Step

Inaccurate Pipetting

Calibrate pipettes regularly. Use a master mix

for reagents to minimize pipetting errors.

Inconsistent Incubation Times

Use a multichannel pipette or automated
dispenser to ensure consistent timing for

reagent addition.

Compound Precipitation

Visually inspect the wells for any precipitate. If
observed, try using a lower concentration of

Bredinin aglycone or a different solvent system.

Issue 3: Unexpected ICso Values

Possible Cause

Troubleshooting Step

Incorrect Inhibitor Concentration

Verify the concentration of the Bredinin aglycone
stock solution.

Sub-optimal Substrate Concentration

Ensure the IMP and NAD* concentrations are
appropriate for the assay. For competitive
inhibitors, the apparent ICso is dependent on the

substrate concentration.

Assay Conditions Not Optimized

Optimize enzyme concentration, incubation
times, and temperature to ensure the assay is

running under optimal conditions.

Visualizations
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De Novo Purine Synthesis Pathway

Inosine Monophosphate (IMP) IMPDH Xanthosine Monophosphate (XMP) Guanosine Monophosphate (GMP) Guanine Nucleotides (GTP, dGTP) DNA/RNA Synthesis

Click to download full resolution via product page

Caption: Inhibition of the de novo purine synthesis pathway by Bredinin aglycone.
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Caption: General experimental workflow for an IMPDH inhibition assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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